Cas no 1804317-31-4 (4-(Chloromethyl)-6-fluoro-3-nitro-2-(trifluoromethoxy)pyridine)

• Product Name: 4-(Chloromethyl)-6-fluoro-3-nitro-2-(trifluoromethoxy)pyridine
• CAS No: 1804317-31-4
• MF: C₇H₃ClF₄N₂O₃
• MW: 274.556934595108
• CID: 4828696
• Update Time: 2025-06-09

4-(Chloromethyl)-6-fluoro-3-nitro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-6-fluoro-3-nitro-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3ClF4N2O3/c8-2-3-1-4(9)13-6(5(3)14(15)16)17-7(10,11)12/h1H,2H2
• InChI Key： MVOIDWNWOHRNQS-UHFFFAOYSA-N
• SMILES： ClCC1C=C(N=C(C=1[N+](=O)[O-])OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 3
• Topological Polar Surface Area: 67.9

Additional information on 4-(Chloromethyl)-6-fluoro-3-nitro-2-(trifluoromethoxy)pyridine

Recent Advances in the Study of 4-(Chloromethyl)-6-fluoro-3-nitro-2-(trifluoromethoxy)pyridine (CAS: 1804317-31-4)

The compound 4-(Chloromethyl)-6-fluoro-3-nitro-2-(trifluoromethoxy)pyridine (CAS: 1804317-31-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethoxy and nitro substituents, has shown promising potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have focused on its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the most notable advancements in this area is the use of 4-(Chloromethyl)-6-fluoro-3-nitro-2-(trifluoromethoxy)pyridine as a building block for the synthesis of targeted therapeutics. Researchers have successfully incorporated this compound into the structure of several kinase inhibitors, leveraging its electron-withdrawing properties to enhance binding affinity and selectivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective JAK2 inhibitors, which are critical for treating myeloproliferative disorders.

In addition to its role in kinase inhibitor development, this compound has also been explored for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters highlighted its efficacy as a precursor for the synthesis of fluoroquinolone derivatives with enhanced activity against resistant bacterial strains. The presence of the fluoro and nitro groups in the pyridine ring was found to significantly improve the compounds' ability to penetrate bacterial cell walls and inhibit DNA gyrase.

Another area of interest is the compound's potential in agrochemical applications. Preliminary studies have shown that derivatives of 4-(Chloromethyl)-6-fluoro-3-nitro-2-(trifluoromethoxy)pyridine exhibit herbicidal and fungicidal activities, making them candidates for the development of next-generation crop protection agents. Researchers are currently optimizing the synthesis pathways to improve yield and scalability for industrial applications.

Despite these promising developments, challenges remain in the large-scale production and purification of 4-(Chloromethyl)-6-fluoro-3-nitro-2-(trifluoromethoxy)pyridine. Recent efforts have focused on green chemistry approaches to minimize the use of hazardous reagents and reduce environmental impact. A 2024 study in ACS Sustainable Chemistry & Engineering reported a novel catalytic method for the synthesis of this compound, achieving higher yields and lower waste generation compared to traditional methods.

In conclusion, 4-(Chloromethyl)-6-fluoro-3-nitro-2-(trifluoromethoxy)pyridine (CAS: 1804317-31-4) represents a versatile and valuable intermediate in chemical biology and pharmaceutical research. Its applications span from drug discovery to agrochemical development, with ongoing studies aimed at overcoming synthetic challenges and expanding its utility. Future research is expected to further elucidate its mechanistic roles and explore new derivatives with enhanced bioactivity.